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Compound of Interest

Compound Name: mSIRK (L9A)

Cat. No.: B12369477

Essential Safety and Handling Guide for mSIRK
(L9A)

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate access to crucial safety and logistical information for handling
the lyophilized peptide mSIRK (L9A). Adherence to these procedures is essential for ensuring
laboratory safety and maintaining the integrity of this research material.

Personal Protective Equipment (PPE) and Safety
Precautions

While mSIRK (L9A) is not classified as a hazardous substance under OSHA and WHMIS
regulations, standard laboratory safety protocols should be strictly followed. The material is a
combustible solid and is hygroscopic. Therefore, appropriate personal protective equipment
must be worn at all times to minimize exposure and prevent contamination.

Recommended Personal Protective Equipment:
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PPE Category Specification Purpose

o Protects eyes from airborne
] Safety glasses with side )
Eye Protection ) powder and potential splashes
shields or safety goggles ) o
during reconstitution.

Prevents direct skin contact

Hand Protection Nitrile gloves ) )
with the peptide.
] Protects clothing and skin from
Body Protection Standard laboratory coat ) ]
accidental spills.
Use a dust mask if handling
) Not generally required for large quantities to avoid
Respiratory - ) ] N
small quantities inhalation of the lyophilized
powder.

Operational Plan: From Receipt to Use

Proper handling and storage are critical to ensure the stability and efficacy of mSIRK (L9A).
1. Receiving and Initial Storage:
e Upon receipt, inspect the vial for any damage.

» Store the lyophilized peptide at 2-8°C for short-term storage. For long-term storage,
desiccate at -20°C.[1]

2. Reconstitution:

» Before opening, allow the vial to equilibrate to room temperature in a desiccator to prevent
condensation, as the product is hygroscopic.[2][3]

 Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.
* Reconstitute the peptide in Dimethyl Sulfoxide (DMSO) to a concentration of 5 mg/mL.

o Gently vortex or pipette to mix until fully dissolved. Avoid vigorous shaking.
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3. Storage of Reconstituted Solution:

» Aliguot the reconstituted solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles.

o Store the aliquots at -20°C.[2][3] The stock solution is stable for up to 4 months at this
temperature.[2][3]

Disposal Plan

All waste materials should be handled in accordance with institutional and local environmental
regulations.

1. Unused Lyophilized Peptide:

o Unwanted or expired lyophilized mSIRK (L9A) should be disposed of as solid chemical
waste.

o Ensure the vial is tightly sealed and clearly labeled.
2. Reconstituted Peptide Solutions and Contaminated Materials:

¢ Solutions of mSIRK (L9A) in DMSO should be collected in a designated, labeled container
for flammable liquid waste.

e Do not dispose of DMSO solutions down the drain.

o All materials that have come into contact with the peptide, such as pipette tips, tubes, and
gloves, should be disposed of in the appropriate solid chemical waste stream.

Quantitative Data Summary
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Parameter Value Source(s)
Form Lyophilized solid

Purity >95% by HPLC [21[3]
Molecular Weight 1906.23 g/mol [4]
Solubility 5 mg/mL in DMSO

Storage (Lyophilized)

2-8°C (short-term), -20°C

(long-term, desiccated)

[1]

Storage (Reconstituted)

-20°C

[2](3]

Stability (Reconstituted)

Up to 4 months at -20°C

[2](3]

Visual Workflows

The following diagrams illustrate the key processes for handling and disposing of mSIRK

(L9A).
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Receiving and Storage Reconstitution Protocol

[Receive mSIRK (L9A) ViaD [Equilibrate Vial to Room Temperature in DesiccatoD

Centrifuge Vial

[Store at 2-8°C (Short-term) or -20°C (Long-term, Desiccateda [Add DMSO (to 5 mg/mL)

:

[Gently Mix to Dissolve

\
\

Use :pd/Storage of SA#ItiOI”I
[Use in Experimeng C’Aliquot Remaining SqutiorD
[Store Aliquots at -20°C]

Inspect for Damage

Click to download full resolution via product page

Caption: Workflow for handling and preparing mSIRK (L9A).
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Disposal Plan

Waste Generation
(Unused peptide, used solutions, contaminated labware)

LN

Solid Chemical Waste Flammable Liquid Waste
(Unused lyophilized peptide, contaminated consumables) (Reconstituted peptide in DMSO)
Gispose via Institutional ProtocoD

Click to download full resolution via product page

Caption: Disposal workflow for mSIRK (L9A) waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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